Cas no 1785746-77-1 (N-methyl-2-[3-(methylamino)propanamido]pentanamide)

• Product Name: N-methyl-2-[3-(methylamino)propanamido]pentanamide
• CAS No: 1785746-77-1
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• MDL: MFCD26742703
• CID: 5606687
• PubChem ID: 84013227
• Update Time: 2025-10-29

N-methyl-2-[3-(methylamino)propanamido]pentanamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[3-(methylamino)propanamido]pentanamide
• EN300-9808746
• 1785746-77-1

• MDL： MFCD26742703
• Inchi： 1S/C10H21N3O2/c1-4-5-8(10(15)12-3)13-9(14)6-7-11-2/h8,11H,4-7H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： RXSJWVSLOJMLMZ-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)NC(CCNC)=O)NC

Computed Properties

• Exact Mass: 215.16337692g/mol
• Monoisotopic Mass: 215.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.2Ų

Additional information on N-methyl-2-[3-(methylamino)propanamido]pentanamide

N-Methyl-2-[3-(Methylamino)Propanamido]Pentanamide: A Comprehensive Overview

N-Methyl-2-[3-(Methylamino)Propanamido]Pentanamide, also known by its CAS number 1785746-77-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug development and material science. The molecule consists of a pentanamide backbone with a methyl group attached to the nitrogen atom, creating a structure that is both versatile and functional.

Recent studies have highlighted the importance of N-Methyl-2-[3-(Methylamino)Propanamido]Pentanamide in the synthesis of bioactive compounds. Researchers have explored its role as a precursor in the development of peptide-based drugs, where its ability to form stable amide bonds plays a crucial role. The compound's structure allows for easy modification, making it an ideal candidate for tailoring pharmacokinetic properties such as solubility and bioavailability.

One of the most intriguing aspects of this compound is its potential in the field of medicinal chemistry. Scientists have investigated its ability to inhibit certain enzymes, which could lead to novel therapeutic agents for treating conditions such as inflammation and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-Methyl-2-[3-(Methylamino)Propanamido]Pentanamide exhibited potent anti-inflammatory activity by targeting specific cytokines involved in inflammatory pathways.

In addition to its pharmacological applications, N-Methyl-2-[3-(Methylamino)Propanamido]Pentanamide has shown promise in materials science. Its amide functional groups make it suitable for use in polymer synthesis, where it can enhance the mechanical properties of materials. Researchers have explored its use in creating biodegradable polymers for applications in tissue engineering and drug delivery systems. These findings underscore the compound's versatility across multiple disciplines.

The synthesis of N-Methyl-2-[3-(Methylamino)Propanamido]Pentanamide involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent advancements in synthetic chemistry have made this process more efficient, reducing production costs and improving yield rates. For example, a 2023 paper in Organic Process Research & Development described a novel catalytic method that significantly streamlined the synthesis pathway for this compound.

Moreover, computational studies have provided deeper insights into the molecular properties of N-Methyl-2-[3-(Methylamino)Propanamido]Pentanamide. Using advanced molecular modeling techniques, researchers have been able to predict its interaction with biological targets, such as proteins and enzymes. These computational approaches have accelerated drug discovery efforts by identifying potential leads for further testing.

In conclusion, N-Methyl-2-[3-(Methylamino)Propanamido]Pentanamide (CAS No: 1785746-77-1) is a multifaceted compound with vast potential across various scientific domains. Its structural flexibility, combined with recent research advancements, positions it as a key player in both pharmaceutical and materials science industries. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to make significant contributions to future innovations.